Cas no 1105209-54-8 (N-(6-{4-(4-benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide)

• Product Name: N-(6-{4-(4-benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide
• CAS No: 1105209-54-8
• MF: C₂₂H₂₈N₄O₂S
• MW: 412.548323631287
• CID: 6413203
• PubChem ID: 42173085
• Update Time: 2025-10-30

N-(6-{4-(4-benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-{4-(4-benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide
• N-[6-[4-(4-benzylpiperidin-1-yl)-4-oxobutyl]sulfanylpyridazin-3-yl]acetamide
• VU0638668-1
• 1105209-54-8
• F5248-0030
• N-(6-{[4-(4-benzylpiperidin-1-yl)-4-oxobutyl]sulfanyl}pyridazin-3-yl)acetamide
• N-(6-((4-(4-benzylpiperidin-1-yl)-4-oxobutyl)thio)pyridazin-3-yl)acetamide
• AKOS024502499

• Inchi： 1S/C22H28N4O2S/c1-17(27)23-20-9-10-21(25-24-20)29-15-5-8-22(28)26-13-11-19(12-14-26)16-18-6-3-2-4-7-18/h2-4,6-7,9-10,19H,5,8,11-16H2,1H3,(H,23,24,27)
• InChI Key： NSJKTGKDIXIICB-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCCCC(N2CCC(CC3=CC=CC=C3)CC2)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 412.19329732g/mol
• Monoisotopic Mass: 412.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Additional information on N-(6-{4-(4-benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide

N-(6-{4-(4-Benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide: A Comprehensive Overview

N-(6-{4-(4-Benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide (CAS No. 1105209-54-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyridazines, which are characterized by their six-membered ring containing two nitrogen atoms. The unique structural features of this compound, including the benzylpiperidine moiety and the acetamide functional group, contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of N-(6-{4-(4-Benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide is particularly noteworthy. The benzylpiperidine moiety is a common structural element in many bioactive compounds, often associated with central nervous system (CNS) activity. The presence of this moiety suggests that the compound may have potential as a CNS modulator. Additionally, the acetamide group is known for its ability to enhance the solubility and stability of molecules, which can be crucial for drug delivery and formulation.

Recent studies have explored the pharmacological properties of N-(6-{4-(4-Benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide. One notable area of research has been its potential as an analgesic agent. In vitro and in vivo studies have demonstrated that this compound exhibits significant analgesic effects, likely through its interaction with opioid receptors. This finding is particularly relevant given the ongoing need for new and effective pain management options, especially those with reduced side effects compared to traditional opioids.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a key factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Preliminary studies have shown that N-(6-{4-(4-Benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have therapeutic potential in treating inflammatory conditions.

The mechanism of action of N-(6-{4-(4-Benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide is still under investigation, but current evidence points to its ability to modulate multiple signaling pathways. For instance, it has been shown to interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. This broad-spectrum activity makes it a versatile candidate for drug development.

In addition to its pharmacological properties, the synthetic route for N-(6-{4-(4-Benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide has been optimized to improve yield and purity. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic hydrogenation, have been employed to streamline the production process. These advancements not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with green chemistry principles.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(6-{4-(4-Benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

Furthermore, computational studies using molecular dynamics simulations and quantum mechanics calculations have provided insights into the binding interactions of N-(6-{4-(4-Benzylpiperidin-1-yl)-4-oxobutylsulfanyl}pyridazin-3-yl)acetamide with its target proteins. These studies have helped identify key residues involved in ligand-receptor interactions, which can guide further optimization efforts to enhance potency and selectivity.

In conclusion, N-(6-{4-(4-Benzylpiperidin-1-yl)-4-oxobutysulfanyl}pyridazin-3-y)acetamide (CAS No. 1105209_-58) represents a promising lead compound in medicinal chemistry with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new aspects of its mechanism of action and clinical utility, making it an exciting area of focus for both academic researchers and pharmaceutical companies.